Cas no 132381-65-8 (S-(4-Methoxyphenyl) 2,2-dimethylpropanethioate)

• Product Name: S-(4-Methoxyphenyl) 2,2-dimethylpropanethioate
• CAS No: 132381-65-8
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 2770456
• PubChem ID: 15933420
• Update Time: 2025-04-21

S-(4-Methoxyphenyl) 2,2-dimethylpropanethioate Chemical and Physical Properties

Names and Identifiers

• S-(4-Methoxyphenyl) 2,2-dimethylpropanethioate
• DTXSID80579800
• 132381-65-8

• Inchi： 1S/C12H16O2S/c1-12(2,3)11(13)15-10-7-5-9(14-4)6-8-10/h5-8H,1-4H3
• InChI Key： JIEQZHVIOXNSKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.08710092Da
• Monoisotopic Mass: 224.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.6Ų